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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989 Get Quote

This guide provides comprehensive safety and handling information for N-Methyldiacetamide,

intended for researchers, scientists, and professionals in drug development. The following

sections detail the physical and chemical properties, hazard identification, handling and storage

procedures, emergency measures, and toxicological data.

Chemical and Physical Properties
N-Methyldiacetamide, with the molecular formula C5H9NO2, is identified by CAS number

1113-68-4.[1] A summary of its key physical and chemical properties is presented below.
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Property Value

Molecular Weight 115.13 g/mol

Molecular Formula C5H9NO2

IUPAC Name N-acetyl-N-methylacetamide

CAS Number 1113-68-4

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Solubility Data not available

Hazard Identification and Classification
N-Methyldiacetamide is classified as a warning-level hazard, primarily causing serious eye

irritation.[1] The Globally Harmonized System (GHS) classification is detailed in the table

below.

GHS Classification Hazard Statement Pictogram Signal Word

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation[1]
Warning Warning

Precautionary Statements:[1]

P264+P265: Wash hands and face thoroughly after handling and do not eat, drink or smoke

when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P317: If eye irritation persists: Get medical help.

Hazard Identification

Personal Protective Equipment

First Aid Measures

H319: Causes serious eye irritation

P280: Wear eye/face protection

Requires

P305+P351+P338: Eye Contact
Rinse with water, remove contacts

Mitigates exposure,
 informs first aid

P337+P317: Seek medical attention
if irritation persists

If ineffective

Click to download full resolution via product page

Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risks associated with N-
Methyldiacetamide.

Handling:

Avoid contact with eyes and skin.[2]

Avoid inhalation of any dust or aerosols that may be formed.[2]

Use only in well-ventilated areas or with appropriate exhaust ventilation.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store under an inert gas.[3]

Store in a locked-up area accessible only to qualified or authorized personnel.[4]

Incompatible Materials:

Strong oxidizing agents.[5]

N-Methyldiacetamide

Strong Oxidizing Agents

Incompatible with

Click to download full resolution via product page

Accidental Release Measures
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In the event of a spill or accidental release, the following procedures should be followed:

Personal Precautions:

Use full personal protective equipment.[2]

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]

Avoid breathing vapors, mist, dust, or gas.[2]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[2]

Keep the product away from drains, water courses, or the soil.[2]

Methods for Cleaning Up:

Absorb solutions with a liquid-binding material such as diatomite or universal binders.[2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Dispose of contaminated material according to regulations outlined in Section 13.[2]
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Accidental Release Occurs

Evacuate Area & Ensure Ventilation

Don Personal Protective Equipment (PPE)

Contain Spill & Prevent Spread

Absorb with Inert Material

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page

Exposure Controls and Personal Protection
To ensure the safety of personnel, appropriate exposure controls and personal protective

equipment (PPE) must be utilized.
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Exposure Control Recommendation

Engineering Controls
Use only in areas with appropriate exhaust

ventilation.[2]

Eye/Face Protection Wear safety goggles with side-shields.[2]

Hand Protection Wear protective gloves.[2]

Skin and Body Protection Wear impervious clothing.[2]

Respiratory Protection
Use a suitable respirator if ventilation is

inadequate.[2]

Environmental Exposure
Prevent the product from entering drains, water

courses, or the soil.[2]

First Aid Measures
In case of exposure to N-Methyldiacetamide, the following first aid measures should be taken

immediately.

Exposure Route First Aid Procedure

Inhalation
Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[2]

Skin Contact

Wash with plenty of soap and water.[2] Take off

contaminated clothing and wash it before reuse.

[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Ingestion Rinse mouth.[2]

Firefighting Measures
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Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.[4]

Specific Hazards: Keep product and empty containers away from heat and sources of

ignition.[5] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[5]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.[5]

Possibility of Hazardous Reactions: None under normal processing.[5]

Conditions to Avoid: Incompatible products.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).[5]

Toxicological Information
Currently, there is limited specific toxicological data available for N-Methyldiacetamide. The

primary known hazard is serious eye irritation.[1] Further research is needed to fully

characterize its toxicological profile.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of N-Methyldiacetamide are

not publicly available in the referenced safety data sheets. The hazard classifications and

toxicological information provided are based on standardized tests, such as those outlined by

the OECD (Organisation for Economic Co-operation and Development) for chemical safety

testing. For instance, eye irritation potential is typically assessed using methods like the Bovine
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Corneal Opacity and Permeability (BCOP) test (OECD TG 437) or the Reconstructed human

Cornea-like Epithelium (RhCE) test (OECD TG 492). Acute toxicity is often determined through

studies following OECD Guidelines 401, 402, and 403 for oral, dermal, and inhalation routes,

respectively. Researchers requiring detailed methodologies should consult these standardized

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b072989?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiacetamide
https://file.medchemexpress.com/batch_PDF/HY-W020018S1/N-Methylacetamide-d1-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-methylacetamide.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/271012
https://www.fishersci.com/store/msds?partNumber=AAA17928&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072989#n-methyldiacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b072989#n-methyldiacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b072989#n-methyldiacetamide-safety-and-handling-precautions
https://www.benchchem.com/product/b072989#n-methyldiacetamide-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072989?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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